Cas no 2172305-38-1 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylmorpholine-2-carboxylic acid)

• Product Name: 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylmorpholine-2-carboxylic acid
• CAS No: 2172305-38-1
• MF: C₂₄H₂₁N₃O₇
• MW: 463.439446210861
• CID: 5934745
• PubChem ID: 165545070
• Update Time: 2025-08-04

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylmorpholine-2-carboxylic acid
• EN300-1517226
• 2172305-38-1
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazole-3-carbonyl]morpholine-2-carboxylic acid

• Inchi： 1S/C24H21N3O7/c28-22(27-9-10-32-20(12-27)23(29)30)19-11-21(34-26-19)25-24(31)33-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,11,18,20H,9-10,12-13H2,(H,25,31)(H,29,30)
• InChI Key： PGUNQFZFZHAOCK-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2C=C(NC(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)ON=2)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 463.13795002g/mol
• Monoisotopic Mass: 463.13795002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 131Ų

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylmorpholine-2-carboxylic acid

Comprehensive Analysis of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylmorpholine-2-carboxylic acid (CAS No. 2172305-38-1)

In the rapidly evolving field of pharmaceutical chemistry and drug discovery, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylmorpholine-2-carboxylic acid (CAS No. 2172305-38-1) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, plays a pivotal role in the synthesis of peptide-based therapeutics and small-molecule inhibitors. Researchers are increasingly focusing on its applications in targeted drug delivery and bioconjugation, aligning with the growing demand for precision medicine.

The compound's structure integrates a fluorenylmethoxycarbonyl (Fmoc) group, a widely used protecting group in solid-phase peptide synthesis (SPPS). This attribute makes it invaluable for the development of peptide-based drugs, a sector experiencing exponential growth due to its potential in treating chronic diseases like diabetes and cancer. The presence of the 1,2-oxazole and morpholine moieties further enhances its utility in modulating pharmacokinetic properties, such as solubility and bioavailability, which are critical factors in drug formulation.

Recent studies highlight the compound's role in proteolysis-targeting chimeras (PROTACs), a groundbreaking technology in targeted protein degradation. As the pharmaceutical industry shifts toward next-generation therapeutics, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylmorpholine-2-carboxylic acid is gaining traction for its ability to facilitate the design of bifunctional molecules. This aligns with the surge in searches for "PROTACs in cancer therapy" and "Fmoc-protected amino acids," reflecting its relevance in current research trends.

From a synthetic chemistry perspective, the compound's carboxylic acid functionality allows for versatile derivatization, enabling its use in cross-coupling reactions and click chemistry. These applications are particularly relevant in the context of biocompatible materials and diagnostic probes, areas that have seen increased interest due to advancements in nanomedicine. Its compatibility with green chemistry principles also positions it as a sustainable choice for large-scale production, addressing the industry's push toward environmentally friendly synthesis.

In conclusion, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylmorpholine-2-carboxylic acid (CAS No. 2172305-38-1) represents a multifaceted tool in modern drug discovery and material science. Its structural complexity and functional diversity make it a cornerstone for innovations in therapeutic development and biomolecular engineering, catering to the evolving needs of both academia and industry.